Cas no 1820571-66-1 (rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride)

• Product Name: rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride
• CAS No: 1820571-66-1
• MF: C₇H₁₀ClNO₃
• MW: 191.612201213837
• CID: 4620022
• Update Time: 2025-07-23

rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride
• (1R,2S,3R,4S)-3-amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid;hydrochloride
• rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid HCl
• rel-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride
• (1R,2S,3R,4S)-3-AMINO-7-OXABICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID HYDROCHLORIDE

• Inchi： 1S/C7H9NO3.ClH/c8-6-4-2-1-3(11-4)5(6)7(9)10;/h1-6H,8H2,(H,9,10);1H/t3-,4+,5-,6+;/m1./s1
• InChI Key： PLIWFZMNPKLWTL-HRDKBJBWSA-N
• SMILES： Cl.O1[C@H]2C=C[C@@H]1[C@@H](C(=O)O)[C@H]2N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 72.6

Additional information on rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride

Introduction to Rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride (CAS No. 1820571-66-1)

Rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and its CAS number CAS No. 1820571-66-1, represents a fascinating example of molecular complexity and functional diversity. The presence of multiple stereocenters and a bicyclic framework makes it a valuable scaffold for the development of novel therapeutic agents.

The compound’s name, Rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride, provides detailed insights into its structural features. The term "rac-" indicates that the molecule is a racemic mixture, containing equal amounts of both enantiomers of the specified configuration. The bicyclo[2.2.1]heptane core is a common motif in natural products and pharmacologically active molecules, known for its ability to mimic certain biological scaffolds and facilitate interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in drug discovery and development. The combination of an amino group and a carboxylic acid moiety in the same molecule suggests multiple functional possibilities, including the formation of amides, esters, or salts that could enhance solubility or stability. Furthermore, the presence of multiple stereocenters allows for fine-tuning of the molecule’s properties through stereochemical manipulation.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for constructing complex molecules like Rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have become increasingly prevalent in the pharmaceutical industry, allowing researchers to access enantiomerically pure forms of these compounds with greater ease than ever before.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications such as oral formulations or intravenous administration. This property is particularly important in drug development, where bioavailability and pharmacokinetic profiles play critical roles in determining a drug’s efficacy.

Current research in the field of medicinal chemistry has highlighted the importance of molecular diversity in identifying new therapeutic agents. Compounds with unique structural features like Rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride offer novel starting points for designing molecules that can interact with biological targets in innovative ways. For instance, studies have shown that bicyclic structures can effectively mimic natural product scaffolds, leading to compounds with enhanced binding affinity and selectivity.

The stereochemistry of this compound is another area of interest for researchers. The specific configuration at each stereocenter can significantly influence its biological activity and pharmacological properties. By carefully controlling these stereochemical aspects during synthesis, chemists can optimize the compound’s interaction with biological targets such as enzymes or receptors.

In addition to its potential as a lead compound for drug discovery, Rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride may also serve as an important intermediate in synthetic chemistry. Its complex structure provides a rich platform for exploring new synthetic methodologies and developing novel catalytic systems that could be applied to other challenging molecular transformations.

The future prospects for this compound are promising given its unique structural features and potential applications in pharmaceutical research. As synthetic techniques continue to evolve and our understanding of biological targets deepens, compounds like Rac-(1R,2S,3R,4S)-3-Amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride are likely to play an increasingly important role in the development of new drugs and therapeutic strategies.